Cas no 2034256-18-1 (N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide
• CAS No: 2034256-18-1
• MF: C₁₃H₁₂N₄O₃
• MW: 272.2594
• CID: 5348753
• Update Time: 2025-06-08

N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide

• Inchi： 1S/C13H12N4O3/c1-20-11-6-10(15-7-16-11)13(19)17-9-4-2-8(3-5-9)12(14)18/h2-7H,1H3,(H2,14,18)(H,17,19)
• InChI Key： OJEJRZNGXCVDCC-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C(C(N([H])C2C([H])=C([H])C(C(N([H])[H])=O)=C([H])C=2[H])=O)N=C([H])N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• XLogP3: 0.6
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide

Research Brief on N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide (CAS: 2034256-18-1)

N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide (CAS: 2034256-18-1) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrimidine core and carboxamide functionality, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have explored its role as a kinase inhibitor, with promising results in preclinical models of various diseases, including cancer and inflammatory disorders.

The synthesis and characterization of N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide have been detailed in several recent publications. The compound's structure-activity relationship (SAR) has been a focal point, with modifications to the methoxy and carbamoyl groups yielding derivatives with enhanced potency and selectivity. Notably, the compound's ability to interact with ATP-binding sites of specific kinases has been elucidated through X-ray crystallography and molecular docking studies, providing a foundation for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting target kinases, leading to downstream effects such as reduced cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide exhibited nanomolar inhibitory activity against a subset of tyrosine kinases, with minimal off-target effects. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Despite these promising results, challenges remain in the clinical translation of N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent advancements in prodrug strategies and formulation technologies may offer solutions to these challenges, as highlighted in a 2024 review article in Drug Discovery Today.

In conclusion, N-(4-carbamoylphenyl)-6-methoxypyrimidine-4-carboxamide represents a compelling candidate for further investigation in the field of chemical biology and drug discovery. Its unique chemical structure and promising biological activity make it a valuable tool for understanding kinase-mediated pathways and developing targeted therapies. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models.